Cas no 40371-50-4 ((S)-(+)-N-Carboxybenzoyl-4-Amino-2-hydroxybutyric Acid)

• Product Name: (S)-(+)-N-Carboxybenzoyl-4-Amino-2-hydroxybutyric Acid
• CAS No: 40371-50-4
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• MDL: MFCD00209957
• CID: 55208
• PubChem ID: 2733930
• Update Time: 2025-04-18

(S)-(+)-N-Carboxybenzoyl-4-Amino-2-hydroxybutyric Acid Chemical and Physical Properties

Names and Identifiers

• (S)-N-Cbz-4-Amino-2-hydroxybutyric acid
• CBZ-L-HABA
• L--a-Hydroxy-BenzyloxycarbonylaminoButyricAcid(CBZ-HABA)
• (S)-(+)-Z-4-AMINO-2-HYDROXYBUTYRIC ACID
• (S)-CBZ-HABA
• (S)-N-CARBOBENZYLOXY-4-AMINO-2-HYDROXYBUTYRIC ACID
• (S)-(-)-GAMMA-N-CBZ-AMINO-ALPHA-HYDROXYBUTYRIC ACID
• (S)-4-BENZYLOXYCARBONYLAMINO-2-HYDROXYBUTYRIC ACID
• (s)-2-hydroxy-4-[[(phenylmethoxy)carbonyl]amino]butyric acid
• L-(-)-ALPHA-HYDROXY-GAMMA-BENZYLOXYCARBONYLAMINO BUTYRIC ACID
• CBZ-HABA
• CBZ-S-(+)-L-HABA
• (S)-(+)-N-Carboxybenzoyl-4-Amino-2-hydroxybutyric Acid
• 2-Hydroxy-4-Carbobenzyloxyaminobutyric Acid
• ACIDOL-4BENZYLOXYCARBONYL-AMINO-2HYDROXY BUTYRIC
• (S)-2-Hydroxy-4-(((phenylmethoxy)carbonyl)amino)butyric acid
• (S)-4-(benzyloxycarbonylamino)-2-hydroxybutanoic acid
• (S)-4-(((benzyloxy)carbonyl)amino)-2-hydroxybutanoic acid
• (2S)-2-hydroxy-4-[(phenylmethoxy)carbonylamino]butanoic acid
• PubChem11934
• S,4-benzyloxycarbonylamino-2-hyroxybutyric acid
• W-106357
• CHEMBL459549
• AS-10804
• CS-0059147
• EN300-6747320
• EINECS 254-892-3
• ULKOBRDRCYROKY-JTQLQIEISA-N
• 40371-50-4
• AKOS015892555
• (S)-(+)-Z-4-Amino-2-hydroxybutyric acid, 97%
• 4-benzyloxycarbonylamino-2(S)-hydroxybutyric acid
• (2S)-2-Hydroxy-4-[[(phenylmethoxy)carbonyl]amino]butanoic acid
• MFCD00209957
• (2S)-2-hydroxy-4-(phenylmethoxycarbonylamino)butanoic acid
• SCHEMBL334926
• (2S)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoic acid
• (S)-N-CBZ-4-amino-2-hydroxybutyricacid
• Butanoic acid, 2-hydroxy-4-[[(phenylmethoxy)carbonyl]amino]-, (2S)-
• NS00057975
• DTXSID401177349
• (S)-2-Hydroxy-4-[[(phenylmethoxy)carbonyl]amino]butyric Acid; (S)-4-(Benzyloxycarbonylamino)-2-hydroxybutyric Acid; (S)-4-[(Benzyloxycarbonyl)amino]-2-hydroxybutanoic Acid; L(-)-gamma-Benzyloxycarbonylamino-alpha-hydroxybutyric Acid; L-gamma-Benzyloxycarbonylamino-alpha-hydroxybutyric Acid

• MDL： MFCD00209957
• Inchi： 1S/C12H15NO5/c14-10(11(15)16)6-7-13-12(17)18-8-9-4-2-1-3-5-9/h1-5,10,14H,6-8H2,(H,13,17)(H,15,16)/t10-/m0/s1
• InChI Key： ULKOBRDRCYROKY-JTQLQIEISA-N
• SMILES： O[C@H](C(=O)O)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.09500
• Monoisotopic Mass: 253.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2499 (rough estimate)
• Melting Point: 72-78 ºC
• Boiling Point: 396.45°C (rough estimate)
• Flash Point: 269 °C
• Refractive Index: 1.5200 (estimate)
• PSA: 95.86000
• LogP: 1.13930
• Specific Rotation: 10 º (c=1, chloroform)
• Solubility: Not available

(S)-(+)-N-Carboxybenzoyl-4-Amino-2-hydroxybutyric Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives